Cas no 131-62-4 (1-hydroxy-3H-1λ3,2-benziodaoxol-3-one)

1-hydroxy-3H-1λ3,2-benziodaoxol-3-one Properties

Names and Identifiers

• 1-Hydroxy-3-oxo-1,3-dihydro-1,2-benzoiodoxole
• 1,2-Benziodoxol-3(1H)-one,1-hydroxy-
• 1-hydroxy-1,2-Benziodoxol-3(1H)-one
• 1-hydroxy-1λ³,2-benziodoxol-3-one
• 1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3-oxo
• 1,3-Dihydro-1-hydroxy-3-oxo-1,2-benziodoxole
• 1-hydroxy-1,2-benziodoxol-3-(1H)-one
• 2-iodosylbenzoic acid
• 1-hydroxy-3-oxobenziodoxole
• 1-Hydroxy-1,2-benziodoxole-3-one
• 1-hydroxy-3H-1λ3,2-benziodaoxol-3-one
• 1-Hydroxy-2-oxa-1-ioda(III)indan-3-one
• 1-Hydroxy-1-ioda(III)-2-oxaindan-3-one
• 1-Hydroxy-1,3-dihydro-1,2-benziodoxole-3-one
• 1-Hydroxy-1H-1
• -benzo[d][1,2]iodoxol-3-one
• 1-Hydroxy-1H-1|-benzo[d][1,2]iodoxol-3-one
• EN300-220562
• NSC 364374
• AS-19521
• 1,2-Benziodoxole, 1,3-dihydro-1-hydroxy-3-oxo-
• 1-hydroxy-1l3-benzo[d][1,2]iodaoxol-3(1H)-one
• A806291
• 131-62-4
• AKOS015920407
• 1-hydroxy-1lambda3,2-benziodoxol-3-one
• BRN 0140804
• 1-hydroxy-1$l^{3},2-benziodoxol-3-one
• MFCD01658875
• DTXSID00156834
• NSC364374
• 1,2-Benziodoxol-3(1H)-one, 1-hydroxy-
• CHEBI:52699
• FT-0630110
• 1-hydroxy-1lambda(3),2-benziodoxol-3(1H)-one
• Q27123562
• NSC-364374
• CHEMBL331810
• SCHEMBL1238997
• 4-27-00-09874 (Beilstein Handbook Reference)
• 1-Hydroxy-1,2-benziodoxol-3-one
• SY041374
• AG-205/01862014
• 1-hydroxy-3H-1lambda3,2-benziodaoxol-3-one
• CS-0086284
• DB-259711
• 1-HYDROXY-2-OXA-1-IODA(III)INDAN-3-ONE
• BBL102884
• 1-Hydroxy-1,2-benziodoxol-3(1H)-one
• IBA; 1-Hydroxy-3-oxo-1,3-dihydro-1,2-benzoiodoxole; NSC 364374
• STL556692
• +Expand

• MDL： MFCD01658875
• InChIKey： AZJIXRYFAZOEMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5IO3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,10H
• SMILES： O[I]1OC(=O)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 263.92834g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 263.92834g/mol
• Monoisotopic Mass: 263.92834g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.73550
• PSA: 46.53000